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Compound of Interest

Compound Name:
2-(6-Bromopyridin-3-yl)pyrrolidine-

1-carbaldehyde

Cat. No.: B11806112

Get Quote

Executive Summary & Chemical Identity
The molecular formula C10H11BrN2O represents a diverse class of nitrogenous heterocycles

and amide derivatives often utilized as intermediates in medicinal chemistry. In drug

development, this formula frequently corresponds to scaffolds such as brominated

benzimidazolones, pyridine carboxamides, or amino-benzazepinones. These structures serve

as critical pharmacophores in the design of kinase inhibitors, GPCR ligands, and fragment-

based drug discovery (FBDD) campaigns.

This guide provides a rigorous technical analysis of the physicochemical properties, mass

spectrometric identification, and synthetic pathways relevant to this chemical space.
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Property Value Technical Note

Molecular Formula C₁₀H₁₁BrN₂O

Average Molecular Weight 255.11 g/mol
Based on standard atomic

weights.[1]

Monoisotopic Mass 254.00548 Da
Calculated using ⁷⁹Br

(50.69%).

Degree of Unsaturation 6.5
Indicates presence of aromatic

rings/multiple bonds.

Heavy Atom Count 14 Non-hydrogen atoms.[1]

Isotope Pattern M : M+2 (1:[2]1)
Signature doublet due to

Bromine (⁷⁹Br/⁸¹Br).

Mass Spectrometry Forensics: The Bromine
Signature
For researchers identifying C10H11BrN2O, the most definitive analytical feature is the isotopic

distribution in Mass Spectrometry (MS). Unlike chlorinated compounds (3:1 ratio), brominated

compounds exhibit a distinct 1:1 doublet for the molecular ion.[2]

Isotopic Abundance Logic
⁷⁹Br (50.69%): Contributes to the base peak (M) at m/z 254.00.[3][4]

⁸¹Br (49.31%): Contributes to the M+2 peak at m/z 256.00.

Result: A spectrum showing two peaks of nearly equal intensity separated by 2 Da.[5]

Analytical Decision Workflow
The following diagram outlines the logic flow for confirming the C10H11BrN2O scaffold using

LC-MS data.
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Sample Injection (LC-MS)
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Figure 1: Mass Spectrometry decision tree for validating brominated scaffolds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b11806112/docs?utm_src=pdf-body-img#technical-profile-c10h11brn2o-scaffold-analysis-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11806112?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Isomerism in Drug Design
The formula C10H11BrN2O is not specific to a single molecule. In drug development, it

typically refers to one of three primary structural classes. Distinguishing these requires ¹H-NMR

and ¹³C-NMR.

Key Isomeric Classes
Class

Representative
Structure

NMR Diagnostic
Feature

Application

Benzimidazolones
3-(3-bromopropyl)-1H-

benzimidazol-2-one

Triplet (~3.5 ppm) for -

CH₂Br; Aromatic

ABCD system.

GPCR Ligands (e.g.,

Dopamine/Serotonin).

Pyridine

Carboxamides

5-bromo-N-but-3-

enylpyridine-2-

carboxamide

Olefinic protons (5.0-

6.0 ppm); Pyridine

protons (8.5+ ppm).

Kinase Inhibitors

(Type II).[3]

Amino-

Benzazepinones

3-amino-7-bromo-

tetrahydro-1-

benzazepin-2-one

Chiral center methine

proton; Lactam NH

signal.

CNS active agents.

Synthetic Protocols
Researchers synthesizing C10H11BrN2O derivatives typically employ convergent synthetic

routes. Below is a standard protocol for the Benzimidazolone isomer (Class 1), a common

intermediate.

Protocol: Alkylation of Benzimidazolone
Objective: Synthesis of 3-(3-bromopropyl)-1H-benzimidazol-2-one.

Reagents:

1,3-Dihydro-2H-benzimidazol-2-one (Starting Material)

1,3-Dibromopropane (Alkylating Agent - Excess)

Potassium Carbonate (
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) or Sodium Hydride (

)

Acetonitrile (

) or DMF

Step-by-Step Methodology:

Activation: Dissolve benzimidazolone (1.0 eq) in anhydrous MeCN. Add

(1.5 eq) and stir at 60°C for 30 mins to deprotonate the N-H.

Alkylation: Add 1,3-dibromopropane (3.0 eq) dropwise. Note: Excess is crucial to prevent

dimerization (bis-alkylation).

Reflux: Heat to reflux (80°C) for 4-6 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.

Workup: Filter off inorganic salts. Concentrate the filtrate in vacuo.

Purification: Purify residue via Flash Column Chromatography (SiO₂). Elute with gradient 0-

5% MeOH in DCM.

Validation: Confirm product (C10H11BrN2O) via MS (m/z 254/256) and NMR (verify

integration of propyl chain).

Retrosynthetic Logic
The following diagram illustrates the retrosynthetic disconnection for two common

C10H11BrN2O isomers.
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Figure 2: Retrosynthetic analysis for two distinct isomers of C10H11BrN2O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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